Cas no 88741-07-5 (Benzoic acid, 3-(2-phenylethenyl)-, ethyl ester)

• Product Name: Benzoic acid, 3-(2-phenylethenyl)-, ethyl ester
• CAS No: 88741-07-5
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 622609
• PubChem ID: 53642270
• Update Time: 2025-04-19

Benzoic acid, 3-(2-phenylethenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-phenylethenyl)-, ethyl ester
• ethyl 3-(2-phenylethenyl)benzoate
• 3-(2-phenyl-vinyl)-benzoic acid ethyl ester
• 88741-07-5
• AGVXFTRSLOZHQS-UHFFFAOYSA-N
• DTXSID50705614

• Inchi： 1S/C17H16O2/c1-2-19-17(18)16-10-6-9-15(13-16)12-11-14-7-4-3-5-8-14/h3-13H,2H2,1H3
• InChI Key： AGVXFTRSLOZHQS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=CC2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 252.115029749g/mol
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų